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Compound of Interest

Compound Name: Butyl(3-methoxypropyl)amine

Cat. No.: B15251572

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is paramount to ensuring a safe laboratory environment and
regulatory compliance. This guide provides essential safety and logistical information for the
proper disposal of Butyl(3-methoxypropyl)amine, a flammable and corrosive liquid that
requires careful management.

I. Safety First: Understanding the Hazards

Butyl(3-methoxypropyl)amine presents several hazards that necessitate stringent safety
protocols. It is a flammable liquid and vapor, harmful if swallowed, and can cause severe skin
burns and eye damage.[1][2][3] All handling and disposal procedures should be conducted in a
well-ventilated area, preferably within a fume hood, and all sources of ignition must be
eliminated.[1][4]

Personal Protective Equipment (PPE): When handling Butyl(3-methoxypropyl)amine, the
following personal protective equipment is mandatory:

» Eye Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch).[5]

e Hand Protection: Chemical-resistant gloves. Gloves must be inspected before use and
disposed of properly after handling.[5]

e Body Protection: A complete suit protecting against chemicals, such as a flame-retardant
antistatic protective clothing.[5]
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» Respiratory Protection: If ventilation is inadequate, a NIOSH-certified (or equivalent) organic
vapor respirator is necessary.[3]

Il. Quantitative Data for Butyl(3-
methoxypropyl)amine

The following table summarizes key quantitative data for Butyl(3-methoxypropyl)amine,
derived from safety data sheets.

Property Value

CAS Number 5332-73-0
Molecular Formula C4H11NO
Molecular Weight 89.14 g/mol

Boiling Point 118.3°C

Melting Point -71°C

Flash Point 32 °C (89.6 °F)
Autoignition Temperature 320 °C (608 °F)

pH 11.5 (100 g/l, 20 °C)
UN Number 2734

lll. Step-by-Step Disposal Procedure

The disposal of Butyl(3-methoxypropyl)amine must be carried out in accordance with local,
regional, and national regulations. This chemical is considered a RCRA ignitable waste, DOO1.

[1]
Step 1: Waste Collection

o Collect waste Butyl(3-methoxypropyl)amine in a designated, compatible, and properly
sealed container.[1][6] Do not mix with other waste streams.
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e The container must be clearly labeled as "Hazardous Waste" and include the chemical
name: "Butyl(3-methoxypropyl)amine".[6]

Step 2: Storage

» Store the sealed waste container in a cool, dry, and well-ventilated area away from heat,
sparks, open flames, and direct sunlight.[1][4]

o Ensure the storage area is equipped with sprinklers and that the container is stored away
from incompatible materials such as strong oxidizing agents, strong acids, acid anhydrides,
and acid chlorides.[1][4]

» Utilize common bonding and grounding techniques to prevent electrostatic charge build-up.

[1]
Step 3: Arrange for Professional Disposal

o Contact a licensed hazardous waste disposal company to arrange for the collection and
disposal of the Butyl(3-methoxypropyl)amine waste.

e The recommended method of disposal is incineration under controlled conditions in an
approved incinerator.[1] Do not attempt to incinerate sealed containers.[1]

Step 4: Spill Management

 In the event of a spill, immediately evacuate the area and remove all sources of ignition.[5]

o Ventilate the area.

o Contain the spillage using non-combustible absorbent material (e.g., sand, earth,
vermiculite) and collect it with an electrically protected vacuum cleaner or by wet-brushing.[5]

e Place the collected material into a suitable container for disposal according to local
regulations.[5]

» Do not allow the spilled material to enter drains, sewers, or waterways.[1]
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IV. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Butyl(3-
methoxypropyl)amine.
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Caption: Workflow for the safe disposal of Butyl(3-methoxypropyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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